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Compound of Interest

Compound Name: NBD-14270

Cat. No.: B12425597 Get Quote

Application Notes and Protocols for NBD-14270
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of NBD-14270 stock

solutions for in vitro and in vivo experiments. NBD-14270 is a potent HIV-1 entry antagonist

that functions by binding to the viral envelope glycoprotein gp120.[1][2][3] Adherence to these

guidelines is crucial for ensuring the stability, solubility, and efficacy of the compound in

downstream applications.

Compound Information and Properties
A summary of the key chemical and physical properties of NBD-14270 is presented in the table

below. This information is essential for accurate stock solution preparation and experimental

design.
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Property Value

Molecular Weight 425.43 g/mol [2]

Chemical Formula C₁₈H₁₉N₃O₅S[2]

CAS Number 2411819-82-2[2]

Appearance Solid Powder

Mechanism of Action
Binds to HIV-1 gp120, acting as an entry

antagonist.[1][3]

In Vitro Activity (IC₅₀)
180 nM against 50 HIV-1 Env-pseudotyped

viruses.[1][2]

Cytotoxicity (CC₅₀) >100 µM[1][2]

Solubility of NBD-14270
NBD-14270 exhibits solubility in various solvent systems. For experimental purposes, it is

recommended to first prepare a high-concentration stock solution in DMSO. This primary stock

can then be further diluted in aqueous buffers or other solvent systems as required for specific

in vitro or in vivo studies.

Solvent System Solubility

100% DMSO ≥ 2.5 mg/mL (5.88 mM)[1]

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (5.88 mM)[1]

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (5.88 mM)[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.88 mM)[1]

Note: If precipitation is observed during preparation, gentle heating and/or sonication can be

used to facilitate dissolution.[1]
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Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NBD-14270 in 100%

DMSO.

Materials:

NBD-14270 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh out the desired amount of NBD-14270 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.25

mg of NBD-14270 (Molecular Weight = 425.43 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the NBD-
14270 powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the NBD-14270 is completely dissolved. If necessary, gentle

warming or sonication can be applied to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] The solutions should be protected from light and

moisture.[1]
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Preparation of 10 mM NBD-14270 DMSO Stock

1. Weigh NBD-14270 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM NBD-14270 stock solution in DMSO.

Preparation of Working Solutions for In Vivo Studies
For in vivo experiments, it is often necessary to dilute the DMSO stock solution into a vehicle

that is well-tolerated by the animal model. The following is an example protocol for preparing a

working solution in a vehicle containing PEG300, Tween-80, and saline.

Materials:

10 mM NBD-14270 in DMSO (from Protocol 3.1)

PEG300
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Tween-80

Saline (0.9% NaCl)

Sterile conical tubes

Procedure:

Vehicle Preparation: In a sterile conical tube, prepare the vehicle by mixing the components

in the desired ratio. For a vehicle consisting of 40% PEG300, 5% Tween-80, and 45% saline,

combine the appropriate volumes.

Dilution: Add the required volume of the 10 mM NBD-14270 DMSO stock to the prepared

vehicle to achieve the final desired concentration. For example, to prepare 1 mL of a 100 µM

working solution, add 10 µL of the 10 mM DMSO stock to 990 µL of the vehicle.

Mixing: Gently vortex the solution to ensure homogeneity.

Use: It is recommended to prepare working solutions for in vivo experiments freshly on the

day of use.[1]

Mechanism of Action: HIV-1 Entry Inhibition
NBD-14270 exerts its antiviral activity by targeting the HIV-1 envelope glycoprotein gp120. This

interaction prevents the conformational changes in gp120 that are necessary for the virus to

bind to the host cell co-receptors (CCR5 or CXCR4) and subsequently fuse with the host cell

membrane, thus blocking viral entry.

HIV-1 Entry Pathway and Inhibition by NBD-14270
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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